Cas no 100126-05-4 (Butyl 5-bromo-2-hydroxybenzoate)

• Product Name: Butyl 5-bromo-2-hydroxybenzoate
• CAS No: 100126-05-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1030561
• PubChem ID: 44829096
• Update Time: 2025-04-20

Butyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 5-bromo-2-hydroxybenzoate
• LogP
• DTXSID40661179
• Butyl5-bromo-2-hydroxybenzoate
• AKOS015843191
• 100126-05-4
• A800049
• DB-058301

• Inchi： 1S/C11H13BrO3/c1-2-3-6-15-11(14)9-7-8(12)4-5-10(9)13/h4-5,7,13H,2-3,6H2,1H3
• InChI Key： QUYGFXNYSJHEFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OCCCC)O

Computed Properties

• Exact Mass: 272.00479
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53